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Compound of Interest

Compound Name: Mebeverine alcohol D5

Cat. No.: B1150026

Get Quote

Mebeverine is a musculotropic antispasmodic agent prescribed for the symptomatic relief of

irritable bowel syndrome (IBS) and related gastrointestinal conditions.[1][2] Its therapeutic

action stems from a direct relaxing effect on the smooth muscle of the gastrointestinal tract.[3]

However, for drug development professionals and pharmacokineticists, mebeverine presents a

significant analytical challenge. Following oral administration, the parent drug, an ester, is

rapidly and extensively hydrolyzed by plasma and tissue esterases.[4][5] This first-pass

metabolism cleaves the molecule into its two primary metabolites: veratric acid and mebeverine

alcohol.[6]

This metabolic instability is so profound that the parent mebeverine is often undetectable in

blood or plasma, making direct pharmacokinetic assessment nearly impossible.[4][6]

Consequently, researchers must quantify the primary metabolites to accurately characterize the

drug's absorption, distribution, metabolism, and excretion (ADME) profile.[4][7] This is precisely

the context in which Mebeverine Alcohol D5 emerges as an indispensable analytical tool. As a

stable isotope-labeled (SIL) analog of the primary metabolite, Mebeverine Alcohol D5 serves

as an ideal internal standard for quantitative bioanalysis, particularly using isotope dilution

mass spectrometry (IDMS).[4][8][9] Its five deuterium atoms provide a mass shift detectable by

a mass spectrometer without significantly altering its physicochemical properties, ensuring it

behaves virtually identically to the endogenous (unlabeled) metabolite throughout the analytical
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process.[4] This guide provides a comprehensive overview of the chemical properties,

synthesis, and critical applications of Mebeverine Alcohol D5 for researchers in the

pharmaceutical sciences.

Physicochemical and Structural Properties
The foundational characteristics of Mebeverine Alcohol D5 are summarized below. These

properties are critical for its use as a reference standard in analytical method development.

Property Data Reference(s)

IUPAC Name

4-((ethyl-d5)(1-(4-

methoxyphenyl)propan-2-

yl)amino)butan-1-ol

[10][11]

CAS Number 2070015-15-3 [9][10][12]

Molecular Formula C₁₆H₂₂D₅NO₂ [9][11]

Molecular Weight ~270.42 g/mol [4][9][11]

Appearance White to off-white solid [9]

Primary Application

Internal standard for

quantitative analysis of

Mebeverine Alcohol

[4][8][9]

Unlabeled CAS Number 14367-47-6 [9][10]

Synthesis and Analytical Characterization
The targeted placement of the deuterium label is the most critical aspect of the synthesis of

Mebeverine Alcohol D5. The process is designed to introduce the stable isotopes on the ethyl

group, a metabolically stable position, ensuring the label is not lost during biological

processing.

Synthetic Pathway
The synthesis proceeds via a classical nucleophilic substitution (SN2) reaction.[4] The key step

involves the N-alkylation of the secondary amine precursor, 4-(p-methoxyphenylamino)-1-

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1150026
https://www.benchchem.com/product/b1150026/docs?utm_src=pdf-body#introduction-the-analytical-challenge-of-a-rapidly-metabolized-drug
https://www.benchchem.com/product/b1150026/docs?utm_src=pdf-body#introduction-the-analytical-challenge-of-a-rapidly-metabolized-drug
https://www.lgcstandards.com/LA/en/Mebeverine-Alcohol-d5/p/TRC-M202527?queryID=7024671d35a8350c8b191ae39349d137
https://www.pharmaffiliates.com/en/2070015-15-3-mebeverine-alcohol-d5-pasti057840.html
https://www.medchemexpress.com/Mebeverine-alcohol-D5.html
https://www.lgcstandards.com/LA/en/Mebeverine-Alcohol-d5/p/TRC-M202527?queryID=7024671d35a8350c8b191ae39349d137
https://chemsigma.com/2070015-15-3
https://www.medchemexpress.com/Mebeverine-alcohol-D5.html
https://www.pharmaffiliates.com/en/2070015-15-3-mebeverine-alcohol-d5-pasti057840.html
https://www.benchchem.com/product/b1150026
https://www.medchemexpress.com/Mebeverine-alcohol-D5.html
https://www.pharmaffiliates.com/en/2070015-15-3-mebeverine-alcohol-d5-pasti057840.html
https://www.medchemexpress.com/Mebeverine-alcohol-D5.html
https://www.benchchem.com/product/b1150026
https://veeprho.com/impurities/mebeverine-alcohol-d5/
https://www.medchemexpress.com/Mebeverine-alcohol-D5.html
https://www.medchemexpress.com/Mebeverine-alcohol-D5.html
https://www.lgcstandards.com/LA/en/Mebeverine-Alcohol-d5/p/TRC-M202527?queryID=7024671d35a8350c8b191ae39349d137
https://www.benchchem.com/product/b1150026/docs?utm_src=pdf-body#introduction-the-analytical-challenge-of-a-rapidly-metabolized-drug
https://www.benchchem.com/product/b1150026
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1150026?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


butanol, with the deuterated reagent, ethyl-d5 bromide. The secondary amine acts as the

nucleophile, attacking the electrophilic carbon of the ethyl-d5 bromide to form the final product.

[4]

Reactants
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Sɴ2 Reaction
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Work-up
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Caption: Synthetic workflow for Mebeverine Alcohol D5 via SN2 N-alkylation.

Structural Confirmation
Post-synthesis, the identity, purity, and precise location of the deuterium labels are confirmed

using a suite of analytical techniques:

Mass Spectrometry (MS): Confirms the correct molecular weight (~270.42 Da), showing a +5

Da shift compared to the unlabeled mebeverine alcohol, which validates the successful

incorporation of the five deuterium atoms.[4]
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¹H NMR (Proton NMR): The spectrum will show a significant reduction or complete

disappearance of signals corresponding to the ethyl group protons, providing strong

evidence of deuteration at that position.[4]

²H NMR (Deuterium NMR): This technique directly observes the deuterium nuclei. The

spectrum will exhibit signals exclusively at the chemical shifts corresponding to the

deuterated ethyl group, offering definitive proof of the labeling site and isotopic enrichment.

[4]

Metabolic Pathway of Mebeverine
To appreciate the role of Mebeverine Alcohol D5, one must first understand the metabolic fate

of its parent drug, Mebeverine. As previously stated, Mebeverine undergoes near-

instantaneous hydrolysis. The resulting Mebeverine alcohol is a key circulating metabolite

which is, in turn, further metabolized, primarily to mebeverine acid and desmethyl mebeverine

acid.[4][13] Accurate quantification of these metabolites is essential for a complete

pharmacokinetic picture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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